2-propanoyl-3-(4-tolyl)tropane
2-propanoyl-3-(4-tolyl)tropane
Brand Name:
Vulcanchem
CAS No.:
152783-29-4
VCID:
VC0234860
InChI:
InChI=1S/C18H25NO/c1-4-17(20)18-15(13-7-5-12(2)6-8-13)11-14-9-10-16(18)19(14)3/h5-8,14-16,18H,4,9-11H2,1-3H3/t14-,15+,16+,18-/m0/s1
SMILES:
CCC(=O)C1C2CCC(N2C)CC1C3=CC=C(C=C3)C
Molecular Formula:
C22H45N7O9
Molecular Weight:
271.4 g/mol
2-propanoyl-3-(4-tolyl)tropane
CAS No.: 152783-29-4
Main Products
VCID: VC0234860
Molecular Formula: C22H45N7O9
Molecular Weight: 271.4 g/mol
| CAS No. | 152783-29-4 |
|---|---|
| Product Name | 2-propanoyl-3-(4-tolyl)tropane |
| Molecular Formula | C22H45N7O9 |
| Molecular Weight | 271.4 g/mol |
| IUPAC Name | 1-[(1R,2S,3S,5S)-8-methyl-3-(4-methylphenyl)-8-azabicyclo[3.2.1]octan-2-yl]propan-1-one |
| Standard InChI | InChI=1S/C18H25NO/c1-4-17(20)18-15(13-7-5-12(2)6-8-13)11-14-9-10-16(18)19(14)3/h5-8,14-16,18H,4,9-11H2,1-3H3/t14-,15+,16+,18-/m0/s1 |
| Standard InChIKey | PZEAJTAVRYLBTK-LHHMISFZSA-N |
| Isomeric SMILES | CCC(=O)[C@@H]1[C@H]2CC[C@H](N2C)C[C@@H]1C3=CC=C(C=C3)C |
| SMILES | CCC(=O)C1C2CCC(N2C)CC1C3=CC=C(C=C3)C |
| Canonical SMILES | CCC(=O)C1C2CCC(N2C)CC1C3=CC=C(C=C3)C |
| Synonyms | 2-propanoyl-3-(4-toluyl)tropane 2-propanoyl-3-(4-tolyl)tropane 2-PTT 2beta-propanoyl-3beta-(4-tolyl)tropane |
| PubChem Compound | 127862 |
| Last Modified | Nov 11 2021 |
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